Cas no 113458-71-2 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl-)
![Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl- structure](https://www.kuujia.com/scimg/cas/113458-71-2x300.png)
113458-71-2 structure
Product Name:Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
CAS No:113458-71-2
Molecular Formula:C17H17N7O4
Molecular Weight:383.36138
CID:234489
PubChem ID:3087155
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Properties
Names and Identifiers
-
- Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
- 6,8-dimethyl-4a-(5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-2,4-dihydropyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
- Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-2,4,4a,8-tetrahydro-
- 3-Hydroxy-6,8-dimethyl-4a-(5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2,8-dihydropyrimido[5,4-e][1,2,4]triazine-5,7(4aH,6H)-dione
- 113458-71-2
- Pyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione, 2,4,4a,8-tetrahydro-4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-6,8-dimethyl-
- DTXSID10921075
-
- InChIKey: BAMVLBHHBHCNAL-UHFFFAOYSA-N
- Inchi: InChI=1S/C17H17N7O4/c1-9-11(12(25)24(21-9)10-7-5-4-6-8-10)17-13(19-20-15(27)18-17)22(2)16(28)23(3)14(17)26/h4-8,21H,1-3H3,(H2,18,20,27)
- SMILES: C1C=CC(N2NC(C)=C(C34C(=O)N(C)C(=O)N(C)C3=NNC(N4)=O)C2=O)=CC=1
Computed Properties
- Exact Mass: 383.13441
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 2
- Monoisotopic Mass: 383.13420205g/mol
- Heavy Atom Count: 28
- Complexity: 844
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.1
- Topological Polar Surface Area: 126Ų
Experimental Properties
- PSA: 126.45
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Related Literature
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Anders Palmelund,Eddie L. Myers,Lik Ren Tai,Steve Tisserand,Craig P. Butts,Varinder K. Aggarwal Chem. Commun., 2007, 4128-4130
-
Haili Qin,Xiong Xiong,Dongmin Wu,Feng Zhang,Dong Wang,Xia Liu,Wensheng Yang,Jian Jin Chem. Commun., 2015,51, 1957-1960
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Patta Supraja,Vadnala Sudarshan,Suryasnata Tripathy,Amit Agrawal,Shiv Govind Singh Anal. Methods, 2019,11, 744-751
-
Arvind Prakash J. Mater. Chem. A, 2016,4, 18687-18705
-
6. Contents
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Elisa A. Mayerberger,Reva M. Street,Riki M. McDaniel,Michel W. Barsoum,Caroline L. Schauer RSC Adv., 2018,8, 35386-35394
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Leilei Zhu,Honghui Shang,Feng Wang,Yu Zhang,Junjun Wang,Xueying Zhan,Fengmei Wang Nanoscale, 2021,13, 6953-6964
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Anniina Salonen,Romain Lhermerout,Emmanuelle Rio,Dominique Langevin,Arnaud Saint-Jalmes Soft Matter, 2012,8, 699-706
-
Ross Inglis,Stergios Piligkos,Euan K. Brechin Chem. Commun., 2012,48, 181-190
113458-71-2 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl-) Related Products
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